Cas no 1314646-28-0 (2-(3-bromo-2-methylphenyl)propan-2-amine)

• Product Name: 2-(3-bromo-2-methylphenyl)propan-2-amine
• CAS No: 1314646-28-0
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5896098
• PubChem ID: 83710317
• Update Time: 2025-10-29

2-(3-bromo-2-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylphenyl)propan-2-amine
• 1314646-28-0
• EN300-1912280

• Inchi： 1S/C10H14BrN/c1-7-8(10(2,3)12)5-4-6-9(7)11/h4-6H,12H2,1-3H3
• InChI Key： XSJIQLDAONAUNT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C)(C)N

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-bromo-2-methylphenyl)propan-2-amine

Introduction to 2-(3-bromo-2-methylphenyl)propan-2-amine (CAS No. 1314646-28-0)

2-(3-bromo-2-methylphenyl)propan-2-amine, identified by its CAS number 1314646-28-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its brominated and methylated phenyl ring coupled with an amine-substituted propanal backbone. The structural configuration of this molecule imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The bromo and methyl substituents on the phenyl ring play a crucial role in modulating the electronic and steric environment of the molecule. The presence of these functional groups enhances its reactivity, enabling diverse chemical transformations that are essential for drug discovery and development. In particular, the 3-bromo position is highly reactive in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

2-(3-bromo-2-methylphenyl)propan-2-amine finds extensive utility in the synthesis of pharmacophores that exhibit potential therapeutic effects. Recent studies have highlighted its role as a precursor in the development of novel small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored for their inhibitory activity against kinases and other enzymes implicated in cancer progression. The amine group at the propyl chain terminus provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological applications.

One of the most compelling aspects of 2-(3-bromo-2-methylphenyl)propan-2-amine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity towards therapeutic targets. The bromo substituent, in particular, has been exploited to introduce further diversity through palladium-catalyzed reactions, enabling the construction of libraries of compounds for high-throughput screening. This approach has accelerated the discovery of lead compounds with promising pharmacological profiles.

The compound's structural features also make it an attractive candidate for exploring structure-activity relationships (SAR). By systematically modifying the methyl and amine functionalities, scientists can gain insights into how these changes influence biological activity. Such modifications are critical for optimizing drug candidates and improving their pharmacokinetic properties. The ability to fine-tune these structural elements allows for the development of more effective and safer therapeutic agents.

In recent years, advancements in computational chemistry have further enhanced the utility of 2-(3-bromo-2-methylphenyl)propan-2-amine. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing next-generation drugs. These computational techniques complement experimental approaches, enabling researchers to predict and validate the efficacy of new derivatives with greater precision.

The pharmaceutical industry has taken note of the potential of this compound, incorporating it into various research pipelines aimed at addressing unmet medical needs. Its role as a building block in drug discovery underscores its importance in modern medicinal chemistry. As synthetic methodologies continue to evolve, the applications of 2-(3-bromo-2-methylphenyl)propan-2-amine are expected to expand, offering new opportunities for therapeutic innovation.

From a chemical synthesis perspective, 1314646-28-0 presents an intriguing challenge due to its reactive functional groups. However, this reactivity also opens doors to innovative synthetic strategies that can be applied to other complex molecules. The development of efficient synthetic routes ensures that researchers can access this compound in high purity, facilitating further exploration of its biological potential.

Future research directions may focus on expanding the chemical space accessible through derivatives of 2-(3-bromo-2-methylphenyl)propan-2-amine. By integrating emerging technologies such as flow chemistry and biocatalysis, scientists can streamline synthetic processes and explore new reaction pathways. These innovations could lead to more sustainable and scalable production methods, making this compound even more accessible for industrial applications.

In summary, 1314646-28-0 represents a cornerstone molecule in pharmaceutical research, with its unique structural features offering broad utility across multiple therapeutic areas. The ongoing exploration of its derivatives continues to drive advancements in drug discovery, highlighting its significance in modern medicinal chemistry. As our understanding of biological systems deepens, compounds like this will remain indispensable tools for developing innovative treatments.